Cas no 3076-04-8 (2-Propenoic acid,tridecyl ester)

2-Propenoic acid,tridecyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,tridecyl ester
- TRIDECYL ACRYLATE
- Acrylic acid tridecyl ester
- Acrylsaeure-tridecylester
- EINECS 221-351-8
- ITDA
- Tridecylacrylat
- acrylic acid, tridecyl ester
- 2-Propenoic acid, tridecyl ester
- 2-Propenoic acid, n-tridecyl ester
- Tridecyl acrylate, AldrichCPR
- Q27256999
- HSDB 6078
- Tridecylacrylate
- tridecyl 2-propenoate
- XOALFFJGWSCQEO-UHFFFAOYSA-N
- DTXSID1051987
- F94735
- tridecyl prop-2-enoate
- 1-TRIDECANOL, ACRYLATE
- UNII-3B65OMU9HJ
- NSC6130
- NSC 6130
- 4-02-00-01468 (Beilstein Handbook Reference)
- TRIDECYL ACRYLATE [HSDB]
- 2-Propenoic acid tridecyl ester
- WLN: 13OV1U1
- NSC-6130
- MFCD00048452
- BRN 1780909
- 3B65OMU9HJ
- NS00020074
- 3076-04-8
- SCHEMBL36988
- FT-0634644
- DB-047902
- DTXCID8030550
- 2Propenoic acid tridecyl ester
- 2Propenoic acid, tridecyl ester
-
- MDL: MFCD00048452
- Inchi: 1S/C16H30O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-16(17)4-2/h4H,2-3,5-15H2,1H3
- InChI Key: XOALFFJGWSCQEO-UHFFFAOYSA-N
- SMILES: CCCCCCCCCCCCCOC(C=C)=O
Computed Properties
- Exact Mass: 254.22500
- Monoisotopic Mass: 254.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 14
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 6.7
Experimental Properties
- Density: 0,881 g/cm3
- Boiling Point: 150°C 10mm
- Refractive Index: 1.4342 (estimate)
- PSA: 26.30000
- LogP: 5.02660
2-Propenoic acid,tridecyl ester Security Information
- Hazard Category Code: 22-34-41
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
2-Propenoic acid,tridecyl ester Customs Data
- HS CODE:2916129000
- Customs Data:
China Customs Code:
2916129000Overview:
2916129000 Other acrylates. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916129000 other esters of acrylic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Propenoic acid,tridecyl ester Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB123587-400 g |
Tridecyl acrylate (mixed isomers); 95% |
3076-04-8 | 400g |
€114.70 | 2023-05-10 | ||
abcr | AB123587-200 g |
Tridecyl acrylate (mixed isomers); 95% |
3076-04-8 | 200g |
€87.80 | 2023-05-10 | ||
abcr | AB123587-400g |
Tridecyl acrylate (mixed isomers), 95%; . |
3076-04-8 | 95% | 400g |
€114.70 | 2025-02-21 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | CDS010544-1G |
Tridecyl acrylate |
3076-04-8 | Aldrich | 1G |
¥935.97 | 2022-02-24 | |
abcr | AB123587-200g |
Tridecyl acrylate (mixed isomers), 95%; . |
3076-04-8 | 95% | 200g |
€87.80 | 2025-02-21 |
2-Propenoic acid,tridecyl ester Related Literature
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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Ying-Ying Liu,Jian-Fang Ma,Jin Yang,Ji-Cheng Ma,Guang-Ju Ping CrystEngComm, 2008,10, 565-572
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Bi-Xin Shen,Xin-Ze Li,Meng-Qi Tong,Peng-Peng Xue,Rui Chen,Qing Yao,Bin Chen,Jian Xiao Nanoscale, 2020,12, 15473-15494
-
Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
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Ján Matyašovský,Tobias Stopka,Bogdan R. Brutiu,Alexandre Pinto,Martina Drescher,Nuno Maulide Chem. Sci., 2021,12, 7770-7774
Additional information on 2-Propenoic acid,tridecyl ester
2-Propenoic Acid, Tridecyl Ester (CAS No. 3076-04-8)
2-Propenoic acid, tridecyl ester, also known as tridecyl acrylate, is a versatile compound with the CAS registry number 3076-04-8. This compound belongs to the class of acrylate esters, which are widely used in various industrial and commercial applications. The molecule consists of a tridecyl group (a straight-chain alkyl group with 13 carbon atoms) esterified with acrylate (2-propenoic acid), resulting in a structure that combines the properties of both the parent acid and the alcohol.
The chemical formula of tridecyl acrylate is C15H26O2, and its molecular weight is approximately 242.35 g/mol. It is a clear, colorless liquid with a characteristic odor. The compound is sparingly soluble in water but is miscible with organic solvents such as ethanol, acetone, and chloroform. Its physical properties make it suitable for use in formulations where solubility and compatibility with organic systems are essential.
Tridecyl acrylate is primarily used as a monomer in polymer synthesis, particularly in the production of acrylic polymers and copolymers. These polymers find applications in coatings, adhesives, sealants, and elastomers due to their excellent mechanical properties and resistance to environmental factors. Recent advancements in polymer chemistry have led to the development of more sustainable and eco-friendly formulations incorporating tridecyl acrylate, addressing growing concerns about environmental impact.
In addition to its role as a monomer, tridecyl acrylate is also employed as a plasticizer in certain applications. Plasticizers are additives that improve the flexibility and workability of plastics by reducing intermolecular forces within the polymer chains. The use of tridecyl acrylate as a plasticizer has been explored in biodegradable polymers, contributing to the development of sustainable materials for packaging and agriculture.
The synthesis of tridecyl acrylate typically involves the esterification reaction between acrylic acid (2-propenoic acid) and tridecanol (1-triacontanol). This reaction can be catalyzed by acids or bases and may require heat or other conditions to drive the equilibrium toward the formation of the ester. Modern manufacturing processes often incorporate green chemistry principles to minimize waste and energy consumption during production.
Tridecyl acrylate's compatibility with various substrates makes it valuable in adhesive formulations. Adhesives containing this compound exhibit strong bonding properties across different materials, including metals, plastics, and composites. Recent studies have focused on enhancing adhesion performance through modifications of the polymer backbone or incorporation of functional additives alongside tridecyl acrylate.
In terms of environmental impact, researchers have investigated the biodegradation potential of tridecyl acrylate. While traditional acrylic esters are generally considered non-biodegradable under standard conditions, modified versions or blends with biodegradable polymers show promise for reducing environmental persistence. These developments align with global efforts to create more sustainable materials for industrial use.
The application of tridecyl acrylate extends into specialty chemicals, such as dispersants and emulsifiers. In these roles, it helps stabilize dispersions or emulsions by reducing interfacial tension between immiscible phases. Its ability to form stable colloidal systems has been leveraged in cosmetic formulations, food additives, and pharmaceuticals.
Safety considerations for handling tridecyl acrylate include proper ventilation due to its volatility and potential irritancy to eyes and skin. Occupational exposure limits (OELs) are typically established based on regulatory guidelines to ensure worker safety during manufacturing and processing.
In conclusion, tridecyl acrylate (CAS No. 3076-04-8), or 2-propenoic acid tridecyl ester, is a multifaceted compound with significant contributions across various industries. Its versatility as a monomer, plasticizer, adhesive component, and specialty chemical underscores its importance in modern material science. Ongoing research continues to explore innovative applications and sustainable production methods for this compound, ensuring its relevance in an ever-evolving market landscape.
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